Cas no 1005100-16-2 (2,3-bis(octane-1-sulfinyl)propan-1-ol)

2,3-Bis(octane-1-sulfinyl)propan-1-ol is a sulfur-containing organic compound characterized by its unique bifunctional structure, incorporating two octane-1-sulfinyl groups attached to a propan-1-ol backbone. This molecular configuration imparts potential utility as an intermediate in organic synthesis, particularly in the development of surfactants or ligands due to its polar sulfinyl and hydroxyl functionalities. The compound's amphiphilic nature may enhance solubility in both aqueous and organic media, making it suitable for applications requiring phase-transfer properties. Its structural stability and potential for further functionalization offer versatility in chemical modifications. Careful handling is advised due to the reactive sulfinyl groups, which may influence redox behavior or coordination chemistry.
2,3-bis(octane-1-sulfinyl)propan-1-ol structure
1005100-16-2 structure
Product Name:2,3-bis(octane-1-sulfinyl)propan-1-ol
CAS No:1005100-16-2
MF:C19H40O3S2
MW:380.649104118347
CID:5265449
Update Time:2025-08-02

2,3-bis(octane-1-sulfinyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,3-bis(octylsulfinyl)-1-propanol
    • 2,3-bis(octylsulfinyl)propan-1-ol
    • 1-Propanol, 2,3-bis(octylsulfinyl)-
    • 2,3-bis(octane-1-sulfinyl)propan-1-ol
    • Inchi: 1S/C19H40O3S2/c1-3-5-7-9-11-13-15-23(21)18-19(17-20)24(22)16-14-12-10-8-6-4-2/h19-20H,3-18H2,1-2H3
    • InChI Key: POEADAGXPOJBRC-UHFFFAOYSA-N
    • SMILES: S(CCCCCCCC)(C(CO)CS(CCCCCCCC)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 18
  • Complexity: 322
  • XLogP3: 4.5
  • Topological Polar Surface Area: 92.8

2,3-bis(octane-1-sulfinyl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
RS-0231-1MG
2,3-bis(octylsulfinyl)-1-propanol
1005100-16-2 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
RS-0231-5MG
2,3-bis(octylsulfinyl)-1-propanol
1005100-16-2 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
RS-0231-10MG
2,3-bis(octylsulfinyl)-1-propanol
1005100-16-2 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
RS-0231-20MG
2,3-bis(octylsulfinyl)-1-propanol
1005100-16-2 >90%
20mg
£76.00 2023-04-18
Key Organics Ltd
RS-0231-50MG
2,3-bis(octylsulfinyl)-1-propanol
1005100-16-2 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
RS-0231-100MG
2,3-bis(octylsulfinyl)-1-propanol
1005100-16-2 >90%
100mg
£146.00 2025-02-09

Additional information on 2,3-bis(octane-1-sulfinyl)propan-1-ol

Recent Advances in the Study of 2,3-bis(octane-1-sulfinyl)propan-1-ol (CAS: 1005100-16-2) in Chemical Biology and Pharmaceutical Research

The compound 2,3-bis(octane-1-sulfinyl)propan-1-ol (CAS: 1005100-16-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile building block in the synthesis of complex molecules with potential pharmacological properties. The presence of sulfinyl groups in the structure of 2,3-bis(octane-1-sulfinyl)propan-1-ol has been shown to enhance its reactivity and selectivity in various chemical transformations, making it a valuable intermediate in medicinal chemistry. Researchers have also explored its potential as a modulator of biological pathways, particularly in the context of inflammation and oxidative stress.

One of the most notable findings in recent literature is the compound's ability to interact with specific protein targets involved in cellular signaling. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,3-bis(octane-1-sulfinyl)propan-1-ol exhibits inhibitory activity against certain kinases, suggesting its potential as a lead compound for the development of kinase inhibitors. This discovery opens new avenues for the treatment of diseases such as cancer and autoimmune disorders.

In addition to its biological activity, the compound's physicochemical properties have also been a subject of investigation. Researchers have utilized advanced analytical techniques, including NMR spectroscopy and mass spectrometry, to characterize its structure and stability under various conditions. These studies have provided valuable insights into the compound's behavior in biological systems, which is crucial for its further development as a therapeutic agent.

Despite these promising findings, challenges remain in the optimization of 2,3-bis(octane-1-sulfinyl)propan-1-ol for clinical applications. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further research. However, the compound's unique properties and the growing body of evidence supporting its biological activity make it a compelling candidate for future drug discovery efforts.

In conclusion, the latest research on 2,3-bis(octane-1-sulfinyl)propan-1-ol (CAS: 1005100-16-2) underscores its potential as a valuable tool in chemical biology and pharmaceutical research. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be essential for unlocking its full therapeutic potential.

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